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Compound of Interest

Compound Name: Kokusaginine

Cat. No.: B1673745 Get Quote

Classification of Furoquinoline Alkaloids
The classification of furoquinoline alkaloids is primarily based on the substitution pattern on

their core heterocyclic structure. A systematic way to categorize them is by the nature and

position of substituents on the quinoline and furan rings. The main structural variations involve

methoxy groups, hydroxyl groups, and prenyl side chains, which significantly influence their

biological activity.
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Furoquinoline Alkaloids

Simple Furoquinolines Prenylated Furoquinolines Other Derivatives

Dictamnine-type
(Unsubstituted at C-6, C-7, C-8)

e.g., Dictamnine,
γ-Fagarine

Skimmianine-type
(Oxygenated at C-7, C-8)

e.g., Skimmianine

Kokusaginine-type
(Oxygenated at C-6, C-7)

e.g., Kokusaginine

Tecleaverdoornine Evoxine (Epoxy-prenyl)
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1. Plant Material Preparation
(Dry and pulverize)

2. Maceration/Soxhlet Extraction
(e.g., with Methanol or Ethanol)

3. Concentration
(Rotary evaporation to yield crude extract)

4. Acid-Base Partitioning
(Dissolve in dilute acid, wash with organic solvent,

basify aqueous layer, extract with CH₂Cl₂ or CHCl₃)

5. Purification
(Column chromatography on Silica Gel or Alumina)

6. Further Purification
(Preparative TLC or HPLC)

7. Structure Elucidation
(NMR, MS, IR Spectroscopy)
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Growth Factor

Receptor Tyrosine Kinase
(e.g., c-Met)

PI3K

AKT

mTOR

Cell Proliferation,
Survival, Angiogenesis

Dictamnine

Inhibits
phosphorylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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